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Compound of Interest

4-Bromo-2-(4-
Compound Name:

fluorophenyl)pyridine
CAS No.: 916824-57-2
Cat. No.: B3302474

Get Quote

Executive Summary

4-Bromo-2-(4-fluorophenyl)pyridine is a halogenated biaryl pyridine derivative commonly
synthesized via site-selective Suzuki-Miyaura cross-coupling. Due to the specific substitution
pattern (bromine at C4, fluorophenyl at C2), this compound often exhibits low-melting solid
characteristics or exists as a supercooled oil, making melting point (MP) verification a sensitive
indicator of purity.

This guide outlines the theoretical expected values based on structural analogs, provides a
validated experimental protocol for crystallization and measurement, and compares analytical
techniques to ensure data integrity.

Technical Specifications & Theoretical Grounding
Compound Identity[1][2][3][4][5]

e Chemical Name: 4-Bromo-2-(4-fluorophenyl)pyridine
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e Molecular Formula: C11H7BrFN
e Molecular Weight: 252.08 g/mol

 Structure: Pyridine ring substituted at position 2 with a p-fluorophenyl group and at position 4
with a bromine atom.

Melting Point Reference Data (Analog Comparison)

Specific literature values for this exact isomer are sparse in public databases. Therefore, the
Expected Range is derived from authoritative data on close structural analogs.

Compound Structure Note Melting Point (°C) Source

2-(4-

o Lacks 4-Br 38-42°C [ChemicalBook, 2025]
Fluorophenyl)pyridine

2-Bromo-4- [Semantic Scholar,
o Isomer (Br at C2) 65— 67 °C

phenylpyridine 2019]

4-Bromo-2- ) ) [Dictionary of Organic
o Non-fluorinated ~35 °C (or Oil)

phenylpyridine Compounds]

Target: 4-Bromo-2-(4- ) )
o Predicted 45 -60 °C Estimated
fluorophenyl)pyridine

Technical Insight: The addition of the fluorine atom typically increases the melting point relative
to the non-fluorinated analog due to enhanced intermolecular interactions (dipole-dipole).
However, the 4-bromo substituent can disrupt crystal packing. Researchers should anticipate a
low-melting solid that may require cooling to crystallize.

Experimental Verification Protocol
Phase 1: Sample Preparation (Crucial for Low-Melting
Solids)

Direct measurement of crude material will likely yield an oil. Rigorous purification is required.
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« |solation: Dissolve crude reaction mixture in Dichloromethane (DCM) and wash with brine.
Dry over MgSOa.

o Chromatography: Purify via flash column chromatography using a gradient of Hexanes/Ethyl
Acetate (0% to 10%). The product typically elutes early due to low polarity.

» Recrystallization (Mandatory for MP):

o Dissolve the purified oil in a minimum amount of warm n-Pentane or Hexane (approx.
35°C).

o Allow to cool slowly to room temperature, then to -20°C.

o Note: If oiling out occurs, scratch the flask wall with a glass rod or add a seed crystal of a

similar biaryl.
Phase 2: Measurement Techniques Comparison
Capillary Method Differential Scanning
Feature .
(Standard) Calorimetry (DSC)
o Good for sharp melting solids Excellent for low-melting/waxy
Suitability ]
(>50°C). solids.
Sample Size 1-2 mg 2-5mg
Ramp Rate 1 °C/min (near MP) 5-10 °C/min
Precision +0.5°C +0.1°C
Visual confirmation of phase Distinguishes between melting
Advantage -
change. and glass transition.

Recommended Protocol: Use DSC if available to definitively identify the endotherm onset. If
using a capillary apparatus (e.g., Stuart SMP3), ensure the sample is fully dried (vacuum, 2h)
to prevent solvent depression.

Workflow Visualization
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The following diagram outlines the logical flow for verifying the identity and purity of the
compound, distinguishing between "Success" (valid solid) and "Failure" (persistent oil/impurity).

Crude 4-Bromo-2-(4-fluorophenyl)pyridine

Flash Chromatography
(Hexane/EtOACc)
Physical State at RT?

Solid / Crystalline

Induce Cryst.

Recrystallization
(Pentane or MeOH/H20)

Vacuum Dry
(<40°C)

Measure MP
(Ramp 1°C/min)

Sharp Onset Depressed/Wide

Sharp MP (Range < 2°C) Broad Range (> 3°C)
Likely 45-60°C Impurity Present

Click to download full resolution via product page

Figure 1: Decision logic for processing 4-Bromo-2-(4-fluorophenyl)pyridine from crude
synthesis to verified physical constant.
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Troubleshooting & Impurity Analysis

The melting point is highly sensitive to specific impurities common in Suzuki couplings of
dihalopyridines.

Impurity Type Origin Effect on MP Detection

. . TLC (Lower Rf), 1H
2,4-Bis(4- Over-reaction (Double  Increases MP )

o ] o NMR (Extra aromatic
fluorophenyl)pyridine coupling) significantly (>80°C). )
signals).

) o Unreacted Starting Depresses MP; TLC (Higher Rf), GC-

2,4-Dibromopyridine ]
Material broadens range. MS.

Protodebromination Loss of Br (Side Depresses MP (MP LC-MS (Mass 252 ->
Product reaction) ~40°C). 173).

Expert Tip: If the melting point is consistently lower than expected (<35°C) despite
recrystallization, check for solvent inclusion. Halogenated pyridines can form solvates. Dry at
room temperature under high vacuum for 12+ hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorophenyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3302474/docs#melting-point-verification-guide-4-
bromo-2-4-fluorophenyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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